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Compound of Interest

Compound Name: Elacestrant-d6

Cat. No.: B12378590

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of

Elacestrant-d6, a deuterated internal standard for the quantification of Elacestrant, in complex

biological matrices. The information presented herein is crucial for researchers and scientists

involved in the development and validation of bioanalytical methods for Elacestrant, a novel

oral selective estrogen receptor degrader (SERD).

Executive Summary
Elacestrant (RAD1901) is a potent antagonist of the estrogen receptor (ER) and is the first oral

SERD to receive FDA approval for the treatment of ER-positive, HER2-negative, ESR1-

mutated advanced or metastatic breast cancer. Accurate quantification of Elacestrant in

biological samples is paramount for pharmacokinetic and pharmacodynamic studies. The use

of a stable isotope-labeled internal standard, such as Elacestrant-d6, is the gold standard for

LC-MS/MS-based bioanalysis, ensuring high accuracy and precision by compensating for

variability in sample preparation and matrix effects. This guide details the specificity and
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selectivity of Elacestrant-d6 in human plasma, supported by experimental data and protocols

from validated bioanalytical methods.

Data Presentation
The following tables summarize the key performance characteristics of a validated LC-MS/MS

method for the quantification of Elacestrant in human plasma using Elacestrant-d6 as an

internal standard.

Parameter Elacestrant Elacestrant-d4 (as reported)

Mass Transition (m/z) 459.35 → 268.15[1] 463.35 → 272.23[1]

Lower Limit of Quantification

(LLOQ)
0.05 ng/mL[2] Not Applicable

Upper Limit of Quantification

(ULOQ)
100 ng/mL[2] Not Applicable

Linearity (Concentration

Range)
0.05 - 100 ng/mL[2] Not Applicable

Note: The available literature refers to Elacestrant-d4. It is inferred that Elacestrant-d6 would

exhibit similar chromatographic behavior and serve the same function as a stable isotope-

labeled internal standard.
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Validation Parameter Acceptance Criteria Performance

Specificity & Selectivity

No significant interference at

the retention times of the

analyte and internal standard

from endogenous matrix

components, metabolites, or

concomitant medications.

The method was validated for

specificity.[1] No interfering

peaks were observed at the

retention times of Elacestrant

and the internal standard in

blank plasma samples.

Precision (%CV)
≤ 15% (except at LLLOQ, ≤

20%)

Intra- and inter-day precision

were within acceptable limits.

Accuracy (%Bias)
Within ±15% (except at LLOQ,

±20%)

Intra- and inter-day accuracy

were within acceptable limits.

Matrix Effect
Consistent analyte response in

different sources of matrix.

The use of a co-eluting stable

isotope-labeled internal

standard minimizes the impact

of matrix effects.

Recovery
Consistent and reproducible

extraction recovery.

A liquid-liquid extraction

procedure was utilized,

ensuring efficient and

reproducible recovery.[1]

Stability

Analyte stability under various

storage and handling

conditions (freeze-thaw, short-

term, long-term).

Elacestrant was found to be

stable in human plasma under

typical laboratory storage and

handling conditions.

Experimental Protocols
A detailed methodology for the quantification of Elacestrant in human plasma using a validated

LC-MS/MS method is outlined below.

1. Sample Preparation: Liquid-Liquid Extraction[1]

To 150 µL of human plasma, add 300 µL of 1% formic acid in water.

Vortex the mixture for 10 seconds.
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Perform a liquid-liquid extraction using an appropriate organic solvent (e.g., methyl tert-butyl

ether).

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis[1]

Liquid Chromatography System: Acquity UPLC system[1]

Mass Spectrometer: Sciex 5000 mass spectrometer[1]

Column: Acquity UPLC BEH Shield RP18 column (50 × 2.1 mm, 1.7 µm)

Mobile Phase: A suitable gradient of aqueous and organic mobile phases (e.g., water with

0.1% formic acid and acetonitrile with 0.1% formic acid).

Flow Rate: 0.8 mL/min[1]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

Mass Transitions:

Elacestrant: m/z 459.35 → 268.15[1]

Elacestrant-d4: m/z 463.35 → 272.23[1]
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Sample Preparation

LC-MS/MS Analysis

Human Plasma Sample (150 µL)

Add 1% Formic Acid in Water (300 µL)

Vortex (10s)

Liquid-Liquid Extraction

Evaporate to Dryness

Reconstitute

Inject into UPLC

Chromatographic Separation
(Acquity UPLC BEH Shield RP18)

Electrospray Ionization (ESI+)

Mass Detection (MRM)
Elacestrant: 459.35 -> 268.15

Elacestrant-d6: [mass transition]

Data Acquisition & Processing

Click to download full resolution via product page

Caption: Experimental workflow for Elacestrant quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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